Isobutyl 2-furanpropionate
Isobutyl 2-furanpropionate
Isobutyl 2-furanpropionate, also known as fema 2198, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl 2-furanpropionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Isobutyl 2-furanpropionate has been primarily detected in urine. Within the cell, isobutyl 2-furanpropionate is primarily located in the membrane (predicted from logP) and cytoplasm. Isobutyl 2-furanpropionate has a sweet, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
105-01-1
VCID:
VC21021950
InChI:
InChI=1S/C11H16O3/c1-9(2)8-14-11(12)6-5-10-4-3-7-13-10/h3-4,7,9H,5-6,8H2,1-2H3
SMILES:
CC(C)COC(=O)CCC1=CC=CO1
Molecular Formula:
C11H16O3
Molecular Weight:
196.24 g/mol
Isobutyl 2-furanpropionate
CAS No.: 105-01-1
Cat. No.: VC21021950
Molecular Formula: C11H16O3
Molecular Weight: 196.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobutyl 2-furanpropionate, also known as fema 2198, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl 2-furanpropionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Isobutyl 2-furanpropionate has been primarily detected in urine. Within the cell, isobutyl 2-furanpropionate is primarily located in the membrane (predicted from logP) and cytoplasm. Isobutyl 2-furanpropionate has a sweet, floral, and fruity taste. |
|---|---|
| CAS No. | 105-01-1 |
| Molecular Formula | C11H16O3 |
| Molecular Weight | 196.24 g/mol |
| IUPAC Name | 2-methylpropyl 3-(furan-2-yl)propanoate |
| Standard InChI | InChI=1S/C11H16O3/c1-9(2)8-14-11(12)6-5-10-4-3-7-13-10/h3-4,7,9H,5-6,8H2,1-2H3 |
| Standard InChI Key | SVDPTFHRRNUNRS-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)CCC1=CC=CO1 |
| Canonical SMILES | CC(C)COC(=O)CCC1=CC=CO1 |
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